(3R,4S,5S,6R)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3R,4S,5S,6R)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol is a natural product found in Aster tataricus with data available.
Scientific Research Applications
Solubility in Ethanol-Water Solutions
A study by Zhang, Gong, Wang, and Qu (2012) investigated the solubility of substances contained in danshen, including compounds similar to the specified chemical, in ethanol-water solutions. They found that solubility varies with ethanol concentration and temperature, which is important for extraction and formulation processes (Zhang, Gong, Wang, & Qu, 2012).
Vibrational Spectroscopy Study
Aydın and Özpozan (2020) conducted a vibrational spectroscopy study on a similar compound, providing insights into its molecular conformations and interactions. This research is vital for understanding the compound's physical and chemical properties (Aydın & Özpozan, 2020).
Potential in Diabetes Management
Muthusamy and Krishnasamy (2016) isolated a compound from Syzygium densiflorum, structurally similar to the query, and identified its potential targets in diabetes management. This highlights the compound's relevance in therapeutic research for diabetes (Muthusamy & Krishnasamy, 2016).
Synthesis Techniques
Studies by Liu et al. (2008, 2010) developed methods for synthesizing structurally similar compounds. These synthesis techniques are crucial for pharmaceutical and chemical research, enabling the production of derivatives for various applications (Liu, Li, Lu, & Miao, 2008), (Liu, Li, Li, Yang, & Lu, 2010).
Sugar Alcohol Solution Properties
Research by Zhu, Ma, and Zhou (2010) on sugar alcohols, including compounds akin to the query, provides insights into their physical properties in solution. Understanding these properties is essential for applications in food science and pharmaceuticals (Zhu, Ma, & Zhou, 2010).
Starburst Dendrimers Synthesis
Seebach et al. (1994) utilized related triols for creating chiral dendrimers. This research is significant in the field of materials science, particularly for the development of novel polymers (Seebach, Lapierre, Greiveldinger, & Skobridis, 1994).
Properties
Molecular Formula |
C21H21O11+ |
---|---|
Molecular Weight |
449.4 g/mol |
IUPAC Name |
(3R,4S,5S,6R)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxychromenylium-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
InChI |
InChI=1S/C21H20O11/c22-7-16-17(27)18(28)19(29)21(32-16)31-15-6-10-12(25)4-9(23)5-14(10)30-20(15)8-1-2-11(24)13(26)3-8/h1-6,16-19,21-22,27-29H,7H2,(H3-,23,24,25,26)/p+1/t16-,17-,18+,19-,21?/m1/s1 |
InChI Key |
RKWHWFONKJEUEF-AVPDHNOJSA-O |
Isomeric SMILES |
C1=CC(=C(C=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O)O)O |
SMILES |
C1=CC(=C(C=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O)O)O |
Canonical SMILES |
C1=CC(=C(C=C1C2=[O+]C3=CC(=CC(=C3C=C2OC4C(C(C(C(O4)CO)O)O)O)O)O)O)O |
Synonyms |
cyanidin 3-O-beta-D-glucoside cyanidin 3-O-glucoside cyanidin-3,5-diglucoside cyanidin-3-glucoside cyanidin-3-O-beta-glucoside |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.